Cas no 918879-24-0 (Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]-)

• Product Name: Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]-
• CAS No: 918879-24-0
• MF: C₂₀H₁₃N₃O₂S
• MW: 359.401122808456
• CID: 769452
• PubChem ID: 405569
• Update Time: 2025-04-19

Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]-
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(2-nitrophenyl)methanimine
• DTXSID80328077
• NSC722937
• 2-[4-(o-nitrobenzylidinamino)]phenyl benzothiazole
• NSC-722937
• 918879-24-0

• Inchi： 1S/C20H13N3O2S/c24-23(25)18-7-3-1-5-15(18)13-21-16-11-9-14(10-12-16)20-22-17-6-2-4-8-19(17)26-20/h1-13H/b21-13+
• InChI Key： QTYGZNXMJAPSOO-FYJGNVAPSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1)/N=C/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 359.07284784g/mol
• Monoisotopic Mass: 359.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 99.3Ų